Cas no 50414-95-4 (N-4-(2-phenyl-1,3-thiazol-4-yl)phenylbenzamide)

N-4-(2-phenyl-1,3-thiazol-4-yl)phenylbenzamide structure
50414-95-4 structure
Product Name:N-4-(2-phenyl-1,3-thiazol-4-yl)phenylbenzamide
CAS No:50414-95-4
MF:C22H16N2OS
MW:356.440243721008
CID:1567560
PubChem ID:3132207
Update Time:2025-04-21

N-4-(2-phenyl-1,3-thiazol-4-yl)phenylbenzamide Chemical and Physical Properties

Names and Identifiers

    • Benzamide, N-[4-(2-phenyl-4-thiazolyl)phenyl]-
    • N-4-(2-phenyl-1,3-thiazol-4-yl)phenylbenzamide
    • HMS2385N24
    • Oprea1_636756
    • SMR000176988
    • 50414-95-4
    • AKOS000599477
    • SR-01000449508-1
    • F0706-0005
    • SR-01000449508
    • CHEMBL1402368
    • N-[4-(2-Phenyl-thiazol-4-yl)-phenyl]-benzamide
    • Oprea1_546896
    • MLS000553231
    • N-[4-(2-phenyl-1,3-thiazol-4-yl)phenyl]benzamide
    • N-(4-(2-phenylthiazol-4-yl)phenyl)benzamide
    • Inchi: 1S/C22H16N2OS/c25-21(17-7-3-1-4-8-17)23-19-13-11-16(12-14-19)20-15-26-22(24-20)18-9-5-2-6-10-18/h1-15H,(H,23,25)
    • InChI Key: XPUBUHIUUWTNML-UHFFFAOYSA-N
    • SMILES: S1C=C(C2C=CC(=CC=2)NC(C2C=CC=CC=2)=O)N=C1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 356.09848
  • Monoisotopic Mass: 356.09833431g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 451
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 70.2Ų

Experimental Properties

  • PSA: 41.99

N-4-(2-phenyl-1,3-thiazol-4-yl)phenylbenzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F0706-0005-5mg
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F0706-0005-10mg
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